molecular formula C17H12F2O2 B8747590 Ethanone, 1,1'-(9,9-difluoro-9H-fluorene-2,7-diyl)bis-

Ethanone, 1,1'-(9,9-difluoro-9H-fluorene-2,7-diyl)bis-

Cat. No.: B8747590
M. Wt: 286.27 g/mol
InChI Key: IUPLWGHWCLHFHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethanone, 1,1'-(9,9-difluoro-9H-fluorene-2,7-diyl)bis- is a useful research compound. Its molecular formula is C17H12F2O2 and its molecular weight is 286.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethanone, 1,1'-(9,9-difluoro-9H-fluorene-2,7-diyl)bis- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethanone, 1,1'-(9,9-difluoro-9H-fluorene-2,7-diyl)bis- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H12F2O2

Molecular Weight

286.27 g/mol

IUPAC Name

1-(7-acetyl-9,9-difluorofluoren-2-yl)ethanone

InChI

InChI=1S/C17H12F2O2/c1-9(20)11-3-5-13-14-6-4-12(10(2)21)8-16(14)17(18,19)15(13)7-11/h3-8H,1-2H3

InChI Key

IUPLWGHWCLHFHU-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC2=C(C=C1)C3=C(C2(F)F)C=C(C=C3)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,7-dibromo-9,9-difluoro-9H-fluorene (900 mg, 2.500 mmol), Tributyl(1-ethoxyvinyl)tin (3.38 mL, 10.00 mmol) and Pd(Ph3P)4 (289 mg, 0.250 mmol) in 1,4-dioxane (25 mL) were degassed with nitrogen for 10 min then it was heated at 90° C. for overnight under nitrogen. The reaction mixture was cooled to room temperature and 15 mL of 10% HCl was added then stirred for 1 h. The mixture was extracted with ethyl acetate and the organic layer was washed with water and brine. The organics were dried (Na2SO4) and concentrated. The crude material was purified on silica gel using 0-100% ethyl acetate in hexane. The desired fractions were concentrated to give a white solid.
Quantity
900 mg
Type
reactant
Reaction Step One
Quantity
3.38 mL
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
289 mg
Type
catalyst
Reaction Step One

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